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Compound of Interest

Compound Name: Vocol

Cat. No.: B1580943

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the VOCOL® capillary gas
chromatography (GC) column, specifically its application in the analysis of volatile organic
compounds (VOCs) in environmental samples. This document details the column's core
specifications, experimental protocols for key U.S. Environmental Protection Agency (EPA)
methods, and performance data to assist researchers in method development and application.

Introduction to the VOCOL® Column

The VOCOL® column is an intermediate polarity capillary GC column designed for the analysis
of volatile organic compounds.[1][2] Its stationary phase is a bonded diphenyl dimethyl
polysiloxane with crosslinking moieties, which provides excellent retention and resolution of
highly volatile compounds.[1][3] This makes it particularly well-suited for environmental
analyses where the detection and quantification of VOCs at low levels are critical. The column
can be used with direct injection systems but is frequently coupled with purge and trap systems
for the analysis of environmental samples.[1]

Core Specifications

The performance of a VOCOL® column is dictated by its physical dimensions and stationary
phase characteristics. The selection of column length, internal diameter (1.D.), and film
thickness is crucial for optimizing separations based on the specific application and analytical
requirements.
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Parameter

Available
Range/Type

Impact on
Performance

Primary Applications

Stationary Phase

Bonded; Proprietary
(diphenyl dimethyl
polysiloxane with

crosslinking moieties)

[1]3]

Intermediate polarity;
excellent for retaining
and resolving highly

volatile compounds.

Analysis of volatile
organic compounds
(VOCs).

Length (L)

20 m - 105 m[3]

Longer columns
provide higher
resolution but result in

longer analysis times.

Method development
and complex sample

analysis.

Internal Diameter
(1.D))

0.18 mm - 0.53 mm[3]

Narrower 1.D.s offer
higher efficiency
(sharper peaks), while
wider I.D.s have a
higher sample

capacity.

High-resolution
separations (narrow
bore) and trace

analysis (wide bore).

Film Thickness (df)

1.00 pum - 3.00 um|[3]

Thicker films increase
retention of highly
volatile compounds
and improve sample

capacity.

Analysis of very
volatile compounds

and gases.

Temperature Limits:

The operational temperature range of a VOCOL® column is dependent on its internal diameter

and film thickness. Exceeding these limits can lead to column bleed and damage.
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Internal Diameter (1.D.) Film Thickness (um) Temperature Limit (°C)
<0.32 mm <2 pum Subambient to 250[3]
<0.32 mm =2 pm Subambient to 230[3]
>0.53 mm <2 um Subambient to 250[3]
>0.53 mm =2 um Subambient to 230[3]

Experimental Protocols for Key EPA Methods

The VOCOL® column is frequently cited in various U.S. EPA methods for the analysis of
volatile organic compounds in different matrices. Below are detailed experimental protocols for

some of the most common methods.
This method is used to determine purgeable organics in municipal and industrial wastewater.

Experimental Workflow for EPA Method 624

Purge and Trap System
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GC/MS Analysis

Click to download full resolution via product page
Caption: Workflow for EPA Method 624 using a VOCOL® column.

Method Parameters for EPA Method 624
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Parameter Condition Reference

5 mL water with 20 ppb of

Sample
each component
Purge and Trap VOCARB 3000 trap
Purge 40 mL/min for 11 min
Dry Purge 3 min
Desorption Temperature 250 °C for 4 min
Bake Temperature 280 °C for 10 min
Column VOCOL®, 30 m x 0.53 mm

[.D., 3.0 um film thickness

5 °C (hold 2 min), then 5

Oven Program )
°C/min to 200 °C

Carrier Gas Helium, 7.5 mL/min
Detector Mass Spectrometer
Scan Range m/z 35-260 at 0.6 sec/scan

This method is applicable to a wide variety of matrices, including water, soil, and waste.[4][5]

Logical Relationship for EPA Method 8260 Column Selection
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Start: Select GC Column for EPA 8260

Consider Sample Matrix
(Water, Soil, Waste)

Identify Target Volatile Organic Compounds

Choose Appropriate VOCOL® Column Dimensions

High Throughput

omplex Mixtures

Geéneral Purpose

30-75 m x 0.53 mm ID, 3 um film thickness 30 m x 0.25-0.32 mm ID 20 m x 0.18 mm ID, 1 pum film thickness
(e.g., for broad applicability) (for higher resolution) (for faster analysis)

Proceed with Method Development

Click to download full resolution via product page

Caption: Decision process for selecting a VOCOL® column for EPA Method 8260.

Recommended Column Configurations for EPA Method 8260

Internal Diameter

Length (m) (mm) Film Thickness (um)  Reference
30-75 0.53 3 [4]
60 0.32 1.50r1.8 [6]
20 0.18 1 [6]

Note: The specific GC/MS conditions for EPA Method 8260 will vary depending on the sample
matrix and the specific analytes of interest. The column configurations listed above are those
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that have been successfully used for this method.
This method is designed for the analysis of volatile organic compounds in drinking water.
Method Parameters for EPA Method 524.2

A common configuration for this method utilizes a longer column for enhanced resolution.

Parameter Condition

Column VOCOL®, 105 m x 0.53 mm 1.D.
Purge and Trap "K" Trap

Application Analysis of volatiles in drinking water

Detailed experimental conditions for EPA Method 524.2 can be found in the official EPA
documentation and may require optimization based on the specific instrumentation used.

Conclusion

The VOCOL® column is a robust and reliable tool for the analysis of volatile organic
compounds in environmental samples. Its intermediate polarity stationary phase provides
excellent selectivity for a wide range of VOCs, making it a suitable choice for numerous EPA
methods. By carefully selecting the appropriate column dimensions and optimizing the
analytical conditions, researchers can achieve high-quality, reproducible results for the
determination of volatile contaminants in various environmental matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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